3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione

• IUPAC Name: 3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)pyrrole-2,5-dione
• InChI: InChI=1S/C17H11ClN2O5/c1-10-4-2-3-5-13(10)19-16(21)14(18)15(17(19)22)25-12-8-6-11(7-9-12)20(23)24/h2-9H,1H3
• InChI Key: AXXNBVSGZQZUBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C(=C(C2=O)Cl)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H11ClN2O5
• Molecular Weight: 358.7 g/mol

Description

3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. It also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cancer cells. It inhibits the growth and proliferation of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. It has also been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione in lab experiments include its potential use in the development of new drugs for cancer treatment. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For the research on 3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione include further studies on its mechanism of action, toxicity, and potential use in cancer treatment. It can also be studied for its potential use in other fields such as anti-inflammatory agents and anti-bacterial agents. Further research can also focus on the development of new drugs that are based on the structure of this compound.

Synthesis Methods

The synthesis of 3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione involves the reaction of 2-methylphenylhydrazine with 4-nitrophthalic acid anhydride in the presence of a catalyst. This reaction produces the intermediate product, which is then treated with chloroacetyl chloride to yield the final product.

Scientific Research Applications

3-chloro-1-(2-methylphenyl)-4-(4-nitrophenoxy)-1H-pyrrole-2,5-dione has been studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the development of new drugs. It has been found to have anti-cancer properties and has been studied for its potential use in cancer treatment.